Cas no 1047724-24-2 (2-(2-(Methylsulfonamido)phenyl)acetic acid)

• Product Name: 2-(2-(Methylsulfonamido)phenyl)acetic acid
• CAS No: 1047724-24-2
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD11052342
• CID: 820358
• Update Time: 2025-04-19

2-(2-(Methylsulfonamido)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Methylsulfonamido)phenyl)acetic acid
• 2-[(methylsulfonyl)amino]Benzeneacetic acid
• 2-[2-(Methylsulfonamido)phenyl]acetic Acid
• 2-[2-(methanesulfonamido)phenyl]acetic acid
• 2-(2-MethanesulfonaMidophenyl)acetic acid
• Benzeneacetic acid, 2-[(methylsulfonyl)amino]-
• PubChem22891
• 5167AJ
• TRA0169482
• SY003555
• 2-[2-(Methylsulfonamido)phenyl]aceticAcid
• 2-(2-Methylsulfonamido)phenyl)acetic acid
• AB0065865
• 2-[2-(methanesulfonamido)phen

• MDL： MFCD11052342
• Inchi： 1S/C9H11NO4S/c1-15(13,14)10-8-5-3-2-4-7(8)6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12)
• InChI Key： XFQVSOVZZYQXDH-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 229.04100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Topological Polar Surface Area: 91.8

Experimental Properties

• Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 421.7℃ at 760 mmHg
• Flash Point: 208.8℃
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 91.85000
• LogP: 1.83900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides